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An Important Note on Chemical Identification: As of the compilation of this guide, a specific
Chemical Abstracts Service (CAS) number for the isomer 3-Hydroxy-2-methyl-5-nitrobenzoic
acid has not been definitively assigned in publicly accessible databases. This guide is
therefore predicated on the synthesis of this compound from its logical precursor, 3-Hydroxy-2-
methylbenzoic acid (CAS: 603-80-5). All subsequent data on properties, applications, and
safety are based on established principles of organic chemistry and data from structurally
similar compounds.

Introduction and Strategic Importance

3-Hydroxy-2-methyl-5-nitrobenzoic acid is a polysubstituted aromatic carboxylic acid of
significant interest to researchers in medicinal chemistry and materials science. Its molecular
architecture, featuring a hydroxyl, a methyl, and a nitro group, presents a versatile platform for
the synthesis of a diverse range of complex organic molecules. The interplay of these
functional groups—the electron-donating methyl group and the electron-withdrawing nitro and
carboxylic acid groups—creates a unique electronic and steric environment that can be
exploited for various synthetic transformations. This guide provides a comprehensive overview
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of the synthesis, predicted properties, and potential applications of this compound, offering
valuable insights for professionals in drug discovery and development.

Synthesis of 3-Hydroxy-2-methyl-5-nitrobenzoic
Acid

The most direct and logical synthetic route to 3-Hydroxy-2-methyl-5-nitrobenzoic acid is the
electrophilic nitration of its precursor, 3-Hydroxy-2-methylbenzoic acid.[1][2]

Synthesis of the Precursor: 3-Hydroxy-2-methylbenzoic
Acid
Several methods for the synthesis of 3-Hydroxy-2-methylbenzoic acid have been reported. One

common approach involves the diazotization of 3-amino-2-methylbenzoic acid, followed by
hydrolysis of the diazonium salt.[3]

Nitration of 3-Hydroxy-2-methylbenzoic Acid

The introduction of a nitro group onto the aromatic ring of 3-Hydroxy-2-methylbenzoic acid can
be achieved using a variety of nitrating agents. A standard and effective method involves the
use of a mixture of concentrated nitric acid and sulfuric acid.

Experimental Protocol: Nitration of 3-Hydroxy-2-methylbenzoic Acid

e Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a
dropping funnel, and a thermometer, dissolve 3-Hydroxy-2-methylbenzoic acid in a suitable
solvent, such as concentrated sulfuric acid, and cool the mixture to 0-5 °C in an ice bath.

o Preparation of Nitrating Mixture: In a separate beaker, carefully and slowly add concentrated
nitric acid to an equal volume of concentrated sulfuric acid, while keeping the mixture cool in
an ice bath.

» Addition of Nitrating Agent: Add the nitrating mixture dropwise to the solution of 3-Hydroxy-2-
methylbenzoic acid, ensuring the reaction temperature does not exceed 10 °C.

» Reaction Monitoring: Monitor the progress of the reaction using Thin Layer Chromatography
(TLC).
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o Workup: Once the reaction is complete, pour the reaction mixture slowly over crushed ice.
The precipitate, 3-Hydroxy-2-methyl-5-nitrobenzoic acid, can then be collected by vacuum
filtration.

 Purification: The crude product can be purified by recrystallization from a suitable solvent
system, such as ethanol-water.

Causality of Experimental Choices:

o Low Temperature: The nitration reaction is highly exothermic. Maintaining a low temperature
is crucial to prevent over-nitration and the formation of unwanted byproducts.

 Sulfuric Acid: Sulfuric acid acts as a catalyst, protonating the nitric acid to form the highly
electrophilic nitronium ion (NOz"), which is the active nitrating species.

» Order of Addition: Adding the nitrating agent dropwise allows for better control of the reaction
temperature and minimizes the risk of runaway reactions.

Precursor Synthesis
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Caption: Synthetic pathway for 3-Hydroxy-2-methyl-5-nitrobenzoic acid.

Physicochemical Properties

While experimental data for 3-Hydroxy-2-methyl-5-nitrobenzoic acid is not readily available,
its physicochemical properties can be predicted based on the properties of structurally similar
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compounds.
Property Predicted Value Justification
Based on the molecular
Molecular Formula CsH7NOs
structure.
) Calculated from the molecular
Molecular Weight 197.15 g/mol
formula.
Pale yellow to off-white Typical appearance of
Appearance ) ) ] )
crystalline solid nitroaromatic compounds.
] ] Similar to other nitrated
Melting Point 180-200 °C ) )
hydroxybenzoic acids.[4]
The presence of polar
Sparingly soluble in water, functional groups (hydroxyl,
- soluble in polar organic carboxyl, nitro) suggests some
Solubility N i
solvents (e.g., ethanol, water solubility, while the
acetone). aromatic ring provides
solubility in organic solvents.
The electron-withdrawing nitro
) ) group will increase the acidity
~3-4 (carboxylic acid), ~8-9 ] ]
pKa of both the carboxylic acid and

(hydroxyl)

the hydroxyl group compared

to the parent compound.

Analytical Characterization

A combination of spectroscopic and chromatographic techniques is essential for the

comprehensive characterization of synthesized 3-Hydroxy-2-methyl-5-nitrobenzoic acid.

Spectroscopic Methods

» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR: Will provide information on the number and chemical environment of the protons

on the aromatic ring and the methyl group.
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o 1BC NMR: Will show the number of distinct carbon environments in the molecule.

e Infrared (IR) Spectroscopy: Will confirm the presence of key functional groups, including the
O-H stretch of the carboxylic acid and hydroxyl group, the C=0 stretch of the carbonyl group,
and the characteristic N-O stretches of the nitro group.

e Mass Spectrometry (MS): Will determine the molecular weight of the compound and can
provide information about its fragmentation pattern.

Chromatographic Methods

¢ High-Performance Liquid Chromatography (HPLC): A robust method for assessing the purity
of the compound and for separating it from any unreacted starting material or isomeric
byproducts.[5]

e Thin Layer Chromatography (TLC): A quick and convenient method for monitoring the
progress of the synthesis and for preliminary purity assessment.

Experimental Protocol: Purity Assessment by HPLC

Instrumentation: A standard HPLC system equipped with a UV detector.

o Column: A C18 reversed-phase column is typically suitable for the separation of aromatic
carboxylic acids.

» Mobile Phase: A gradient of an acidified aqueous phase (e.g., 0.1% trifluoroacetic acid in
water) and an organic modifier (e.g., acetonitrile or methanol).[6]

o Detection: UV detection at a wavelength where the analyte exhibits strong absorbance
(typically around 254 nm for aromatic compounds).

o Sample Preparation: Dissolve a small amount of the purified product in the mobile phase.

e Analysis: Inject the sample onto the HPLC system and analyze the resulting chromatogram
for the presence of impurities.
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Caption: Analytical workflow for the characterization of 3-Hydroxy-2-methyl-5-nitrobenzoic
acid.

Potential Applications

While specific applications for 3-Hydroxy-2-methyl-5-nitrobenzoic acid are not yet
extensively documented, its structural motifs suggest potential utility in several areas of drug
discovery and development:

Intermediate for Novel Therapeutics: The presence of multiple functional groups allows for a
variety of chemical modifications, making it a valuable building block for the synthesis of
more complex molecules with potential therapeutic activity.

Fragment-Based Drug Discovery: As a small, functionalized molecule, it could serve as a
fragment for screening against various biological targets.

Development of Anti-inflammatory Agents: The parent compound, salicylic acid, and its
derivatives are well-known for their anti-inflammatory properties. The introduction of methyl
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and nitro groups could modulate this activity.[7]

Safety and Handling

As with any chemical compound, proper safety precautions must be observed when handling
3-Hydroxy-2-methyl-5-nitrobenzoic acid. While a specific safety data sheet (SDS) is not
available, the following guidelines are based on the known hazards of similar nitroaromatic
compounds.[8][9][10][11]

» Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles, a lab coat, and chemical-resistant gloves.

» Ventilation: Work in a well-ventilated area, preferably a chemical fume hood, to avoid
inhalation of dust or vapors.

» Handling: Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty
of water.

» Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such
as strong oxidizing agents.

» Disposal: Dispose of waste in accordance with local, state, and federal regulations.

General Hazard Classifications for Structurally Similar Compounds:

Acute Toxicity (Oral): May be harmful if swallowed.[12][13]

Skin Irritation: May cause skin irritation.[4][14]

Eye Irritation: May cause serious eye irritation.[14]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[4]

Conclusion

3-Hydroxy-2-methyl-5-nitrobenzoic acid represents a promising, yet underexplored,
chemical entity with potential applications in various fields of chemical and pharmaceutical
research. This guide provides a foundational understanding of its synthesis, predicted
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properties, and analytical characterization. Further research into this and related compounds is
warranted to fully elucidate their chemical and biological potential.

References

e PubChem. (n.d.). 3-Hydroxy-2-nitrobenzoic acid. Retrieved from [Link]

o Google Patents. (n.d.). US5910605A - Process for the preparation of 3-hydroxy-2-
methylbenzoic acid and 3-acetoxy-2-methylbenzoic.

e RSC Publishing. (n.d.). Differential-pulse Polarographic Determination of Nitrate as 3-
Nitrobenzoic Acid and Other Nitro Derivatives. Retrieved from [Link]

e Nichols, B. L. (n.d.). The Synthesis And Characterization Of 3-Nitro-2-Styrenyl Benzoic Acid.
NC A&T SU Bluford Library's Aggie Digital Collections and Scholarship. Retrieved from [Link]

e Organic Syntheses. (n.d.). m-NITROBENZOIC ACID. Retrieved from [Link]

 Scilit. (n.d.). Differential-pulse polarographic determination of nitrate as 3-nitrobenzoic acid
and other nitro derivatives. Retrieved from [Link]

e PubChem. (n.d.). 3-Hydroxy-5-nitrobenzoic acid. Retrieved from [Link]
e PrepChem.com. (n.d.). Synthesis of 3-methyl-5-nitrobenzoic acid. Retrieved from [Link]

o Rasayan Journal of Chemistry. (2019). SYNTHESIS AND ANTIBACTERIAL ACTIVITY OF
NOVEL 3- HYDROXY BENZOIC ACID HYBRID DERIVATIVES [PART II]. Retrieved from
[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

o 1. CAS 603-80-5: 3-Hydroxy-2-Methyl Benzoic Acid | CymitQuimica [cymitquimica.com]

© 2026 BenchChem. All rights reserved. 8/10 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/293291
https://pubs.rsc.org/en/content/articlelanding/1986/an/an9861101235
https://digital.library.ncat.edu/theses/40/
http://www.orgsyn.org/demo.aspx?prep=CV1P0391
https://www.scilit.net/article/c20791409f584e6224213d29a05b1f4c
https://pubchem.ncbi.nlm.nih.gov/compound/820393
https://www.prepchem.com/synthesis-of-3-methyl-5-nitrobenzoic-acid/
https://rasayanjournal.co.in/admin/php/upload/21_pdf.pdf
https://www.benchchem.com/product/b13931435?utm_src=pdf-custom-synthesis#bc-rfq
https://cymitquimica.com/cas/603-80-5/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13931435?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

2. 603-80-5 Cas No. | 3-Hydroxy-2-methylbenzoic acid | Apollo [store.apolloscientific.co.uk]

3. US5910605A - Process for the preparation of 3-hydroxy-2-methylbenzoic acid and 3-
acetoxy-2-methylbenzoic - Google Patents [patents.google.com]

4. 3-Hydroxy-5-nitrobenzoic acid 97 78238-14-9 [sigmaaldrich.com]
5. pdf.benchchem.com [pdf.benchchem.com]

6. Fast analysis of benzoic acids using a reversed-phase HPLC-UV method - Thermo
Scientific AppsLab Library of Analytical Applications [appslab.thermofisher.com]

7. Bot Verification [rasayanjournal.co.in]

8. echemi.com [echemi.com]

9. fishersci.com [fishersci.com]

10. fishersci.com [fishersci.com]

11. cdhfinechemical.com [cdhfinechemical.com]

12. 3-Hydroxy-2-nitrobenzoic acid | C7H5NOS5 | CID 293291 - PubChem
[pubchem.ncbi.nim.nih.gov]

13. 3-Hydroxy-5-nitrobenzoic acid | C7H5NOS5 | CID 820393 - PubChem
[pubchem.ncbi.nim.nih.gov]

14. extrasynthese.com [extrasynthese.com]

To cite this document: BenchChem. [An In-depth Technical Guide to 3-Hydroxy-2-methyl-5-
nitrobenzoic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13931435/docs#an-in-depth-technical-guide-to-3-
hydroxy-2-methyl-5-nitrobenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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